Cas no 23067-72-3 (3-(4-tert-Butylphenoxy)propanoic acid)

• Product Name: 3-(4-tert-Butylphenoxy)propanoic acid
• CAS No: 23067-72-3
• Molecular Formula: C₁₃H₁₈O₃
• Molecular Weight: 222.28022
• CID: 277989
• PubChem ID: 2133915

3-(4-tert-Butylphenoxy)propanoic acid Properties

Names and Identifiers

• Propanoic acid,3-[4-(1,1-dimethylethyl)phenoxy]-
• 3-(4-tert-butylphenoxy)propanoic acid
• 3-(4-TERT-BUTYL-PHENOXY)-PROPIONIC ACID
• Propanoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]-
• Z56869424
• DTXSID90366682
• 23067-72-3
• 3-(4-(tert-butyl)phenoxy)propanoicacid
• HMS1722I08
• MFCD03147408
• 3-(4-(tert-butyl)phenoxy)propanoic acid
• EN300-00120
• F1575-0110
• 3-(4-TERT-BUTYL-PHENOXY)-PROPIONICACID
• SR-01000013308
• CS-0218096
• VU0494392-1
• AKOS000114562
• Oprea1_510786
• SR-01000013308-1

• MDL： MFCD03147408
• InChIKey： MFWXGILWCBBIOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c1-13(2,3)10-4-6-11(7-5-10)16-9-8-12(14)15/h4-7H,8-9H2,1-3H3,(H,14,15)
• SMILES： CC(C)(C)C1=CC=C(C=C1)OCCC(=O)O

Computed Properties

• Exact Mass: 221.11781
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 221.117769
• Heavy Atom Count: 16
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4

Experimental Properties

• PSA: 49.36
• Boiling Point: 326.3±25.0 °C at 760 mmHg
• Melting Point: 94-96 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 117.4±16.7 °C
• Color/Form: Not available
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids